![molecular formula C9H7NO4 B6205421 methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate CAS No. 2757999-64-5](/img/no-structure.png)
methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate
Overview
Description
Methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate (MOPC) is a versatile compound that has a wide range of applications in scientific research. It is a synthetic compound that can be synthesized using a variety of methods, including the Beckmann rearrangement, the Vilsmeier–Haack reaction, and the Wittig reaction. MOPC is used in many different areas of scientific research, including drug design, drug delivery, and biochemistry. In addition, it has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.
Scientific Research Applications
Methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate has a wide range of applications in scientific research. It has been used in drug design and delivery, as well as in biochemistry, where it has been studied for its biochemical and physiological effects. It has also been used as a model compound to study the mechanism of action of other compounds. In addition, it has been studied for its ability to bind to proteins, and has been used in studies of protein interactions.
Mechanism of Action
Methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate has been studied for its ability to bind to proteins, and has been used in studies of protein interactions. It has been shown to bind to a variety of proteins, including the cytochrome P450 enzyme, which is involved in drug metabolism. In addition, it has been shown to bind to DNA, and has been used in studies of DNA-protein interactions.
Biochemical and Physiological Effects
methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate has been studied for its biochemical and physiological effects. It has been shown to have an inhibitory effect on the cytochrome P450 enzyme, which is involved in drug metabolism. In addition, it has been shown to have an inhibitory effect on the activity of the enzyme phosphodiesterase, which is involved in the breakdown of nucleotides. It has also been shown to have an inhibitory effect on the enzyme adenosine triphosphatase, which is involved in the breakdown of ATP.
Advantages and Limitations for Lab Experiments
Methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate has several advantages for laboratory experiments. It is a synthetic compound, so it is easy to synthesize and is relatively inexpensive. In addition, it has a wide range of applications in scientific research, so it can be used in a variety of experiments. However, it also has some limitations. It has a relatively short half-life, so it must be used quickly after synthesis. In addition, it has a low solubility in water, so it must be dissolved in a suitable solvent before use.
Future Directions
Methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate has a wide range of potential future applications. It could be used in the development of new drugs, as well as in the development of drug delivery systems. In addition, it could be used in studies of protein-protein interactions, as well as in studies of DNA-protein interactions. It could also be used in studies of the mechanism of action of other compounds, and could be used as a model compound to study the biochemical and physiological effects of other compounds. Finally, it could be used in the development of new laboratory techniques and technologies.
Synthesis Methods
Methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate can be synthesized by a variety of methods, including the Beckmann rearrangement, the Vilsmeier–Haack reaction, and the Wittig reaction. The Beckmann rearrangement involves the conversion of an oxime to an amide, and can be used to synthesize methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate. The Vilsmeier–Haack reaction is a reaction between an amine and a formaldehyde derivative, and can also be used to synthesize methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate. Finally, the Wittig reaction is a reaction between a phosphonium salt and an aldehyde or ketone, and can also be used to synthesize methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate involves the condensation of 2-pyridinecarboxaldehyde with ethyl acetoacetate to form 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylic acid, which is then esterified with methanol to yield the final product.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "ethyl acetoacetate", "methanol", "sodium methoxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-pyridinecarboxaldehyde (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in ethanol and add a catalytic amount of sulfuric acid. Heat the mixture under reflux for 4-6 hours.", "Step 2: Cool the reaction mixture to room temperature and add sodium methoxide (1.2 equiv) in methanol. Stir the mixture for 1 hour.", "Step 3: Add water to the reaction mixture and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 4: Dissolve the crude product in methanol and add a catalytic amount of sulfuric acid. Heat the mixture under reflux for 1 hour.", "Step 5: Cool the reaction mixture to room temperature and add sodium methoxide (1.2 equiv) in methanol. Stir the mixture for 1 hour.", "Step 6: Add water to the reaction mixture and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield the final product, methyl 7-oxo-6H,7H-furo[2,3-c]pyridine-2-carboxylate." ] } | |
CAS RN |
2757999-64-5 |
Molecular Formula |
C9H7NO4 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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